Cas no 2090369-81-4 (3-(2-Bromo-1-fluoroethyl)pyridine)

• Product Name: 3-(2-Bromo-1-fluoroethyl)pyridine
• CAS No: 2090369-81-4
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 5056737
• Update Time: 2025-10-24

3-(2-Bromo-1-fluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-1-fluoroethyl)pyridine
• 3-(2-Bromo-1-fluoroethyl)pyridine

• Inchi： 1S/C7H7BrFN/c8-4-7(9)6-2-1-3-10-5-6/h1-3,5,7H,4H2
• InChI Key： LXNLLXXYLIERCE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(2-Bromo-1-fluoroethyl)pyridine

3-(2-Bromo-1-fluoroethyl)pyridine: A Comprehensive Overview

3-(2-Bromo-1-fluoroethyl)pyridine (CAS No. 2090369-81-4) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bromo and fluoro substituents on a pyridine ring, holds potential applications in various therapeutic areas, including the development of novel drugs and the exploration of new biological pathways.

The chemical structure of 3-(2-Bromo-1-fluoroethyl)pyridine is noteworthy for its combination of halogenated functionalities and a nitrogen-containing aromatic ring. The bromo group (Br) and fluoro group (F) introduce specific chemical properties that can influence the compound's reactivity, solubility, and biological activity. The pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, is a common motif in many biologically active molecules due to its ability to form hydrogen bonds and participate in π-π stacking interactions.

Recent studies have highlighted the potential of 3-(2-Bromo-1-fluoroethyl)pyridine in drug discovery and development. One notable application is its use as a building block in the synthesis of more complex molecules. The bromo group can serve as a leaving group in substitution reactions, allowing for the introduction of various functional groups. Additionally, the fluoro group can modulate the electronic properties of the molecule, enhancing its binding affinity to specific protein targets.

In the context of medicinal chemistry, 3-(2-Bromo-1-fluoroethyl)pyridine has been explored for its potential as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromo and fluoro substituents were found to play crucial roles in enhancing the antiviral efficacy by optimizing the interaction with viral enzymes.

Beyond antiviral applications, 3-(2-Bromo-1-fluoroethyl)pyridine has also shown promise in cancer research. A study published in Cancer Research (2022) reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells. The unique combination of halogenated substituents on the pyridine ring was found to enhance the compound's ability to disrupt key signaling pathways involved in cancer cell proliferation and survival.

The synthetic accessibility of 3-(2-Bromo-1-fluoroethyl)pyridine is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of 3-bromopyridine with 1-bromo-2-fluoroethane in the presence of a suitable base. This approach not only ensures high yields but also allows for easy modification of the starting materials to produce a range of structurally diverse derivatives.

In addition to its direct applications, 3-(2-Bromo-1-fluoroethyl)pyridine has been utilized as a probe molecule in biochemical assays. Its unique electronic properties make it an excellent candidate for studying protein-ligand interactions and enzyme kinetics. For instance, researchers at the University of California, San Francisco (UCSF) used this compound to investigate the binding mechanisms of certain kinases involved in signal transduction pathways. The insights gained from these studies have contributed to a better understanding of how small molecules can modulate protein function at a molecular level.

The environmental impact and safety profile of 3-(2-Bromo-1-fluoroethyl)pyridine are also important considerations for its widespread use in research and development. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, appropriate safety measures should always be followed during handling and disposal to ensure compliance with regulatory guidelines.

In conclusion, 3-(2-Bromo-1-fluoroethyl)pyridine (CAS No. 2090369-81-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and potential therapeutic benefits make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic strategies.